Cas no 1198154-30-1 (2H-[1,4]Oxazino[3,2-c]quinolin-3(4H)-one)

• Product Name: 2H-[1,4]Oxazino[3,2-c]quinolin-3(4H)-one
• CAS No: 1198154-30-1
• MF: C₁₁H₈N₂O₂
• MW: 200.193422317505
• MDL: MFCD24617074
• CID: 4562683
• Update Time: 2025-06-23

2H-[1,4]Oxazino[3,2-c]quinolin-3(4H)-one Chemical and Physical Properties

Names and Identifiers

• 2H-[1,4]Oxazino[3,2-c]quinolin-3(4H)-one

• MDL： MFCD24617074
• Inchi： 1S/C11H8N2O2/c14-10-6-15-11-7-3-1-2-4-8(7)12-5-9(11)13-10/h1-5H,6H2,(H,13,14)
• InChI Key： HFSVXGWCDCXVIG-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C2OCC(=O)NC=2C=1

Additional information on 2H-[1,4]Oxazino[3,2-c]quinolin-3(4H)-one

Introduction to 2H-[1,4]Oxazino[3,2-c]quinolin-3(4H)-one (CAS No. 1198154-30-1)

2H-[1,4]Oxazino[3,2-c]quinolin-3(4H)-one (CAS No. 1198154-30-1) is a unique and structurally complex compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazinoquinolines, which are known for their diverse biological activities and potential therapeutic applications. The compound's molecular structure is characterized by a fused ring system consisting of an oxazine ring and a quinoline ring, making it a valuable scaffold for the development of novel drugs.

The 2H-[1,4]Oxazino[3,2-c]quinolin-3(4H)-one molecule is of particular interest due to its potential as a lead compound in the discovery of new therapeutic agents. Recent studies have highlighted its promising properties in various biological assays, including antimicrobial, antiviral, and anticancer activities. The compound's unique structure allows it to interact with multiple biological targets, making it a versatile candidate for drug development.

In the realm of antimicrobial research, 2H-[1,4]Oxazino[3,2-c]quinolin-3(4H)-one has shown significant activity against a range of bacterial strains. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve the disruption of bacterial cell membranes and the inhibition of essential enzymes involved in bacterial metabolism.

Furthermore, 2H-[1,4]Oxazino[3,2-c]quinolin-3(4H)-one has been investigated for its antiviral properties. Research conducted at the University of California found that this compound effectively inhibits the replication of several viruses, including influenza and herpes simplex virus (HSV). The antiviral activity is attributed to its ability to interfere with viral entry into host cells and inhibit viral replication enzymes.

In the context of anticancer research, 2H-[1,4]Oxazino[3,2-c]quinolin-3(4H)-one has shown promising results in preclinical studies. A study published in Cancer Research reported that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the induction of apoptosis and the inhibition of cell proliferation through the modulation of key signaling pathways such as PI3K/Akt and MAPK.

The structural features of 2H-[1,4]Oxazino[3,2-c]quinolin-3(4H)-one make it an attractive candidate for further chemical modifications to enhance its pharmacological properties. Researchers have explored various functional groups and substitutions on the oxazine and quinoline rings to optimize its biological activity and improve its pharmacokinetic profile. These modifications have led to the development of several analogs with enhanced potency and selectivity.

In addition to its therapeutic potential, 2H-[1,4]Oxazino[3,2-c]quinolin-3(4H)-one has also been studied for its use as a chemical probe in biological research. Its ability to selectively bind to specific protein targets makes it a valuable tool for understanding protein function and interactions. This has important implications for drug discovery and the development of targeted therapies.

The synthesis of 2H-[1,4]Oxazino[3,2-c]quinolin-3(4H)-one has been extensively studied in the literature. Several synthetic routes have been reported, each offering unique advantages in terms of yield and purity. One common approach involves the condensation of 2-aminoquinoline with an appropriate aldehyde or ketone followed by cyclization under acidic conditions. These synthetic methods provide a robust foundation for large-scale production and further chemical modifications.

The safety profile of 2H-[1,4]Oxazino[3,2-c]quinolin-3(4H)-one is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations. However, further studies are needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, 2H-[1,4]Oxazino[3,2-c]quinolin-3(4H)-one (CAS No. 1198154-30-1) is a promising compound with diverse biological activities and significant potential for therapeutic applications. Its unique molecular structure and versatile biological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in the discovery and development of novel drugs.